Cas no 2306244-76-6 (tert-butyl (2S,4S)-2-(bromomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate)

Tert-butyl (2S,4S)-2-(bromomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a bromomethyl group and a trifluoromethyl substituent at the 2- and 4-positions, respectively. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals, where its stereochemistry and functional groups enable precise structural modifications. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the bromomethyl moiety allows for further functionalization via nucleophilic substitution or cross-coupling reactions. Its well-defined stereochemistry ensures reproducibility in asymmetric synthesis applications.

tert-butyl (2S,4S)-2-(bromomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate structure

2306244-76-6 structure

Product Name:tert-butyl (2S,4S)-2-(bromomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate

CAS No:2306244-76-6

MF:C₁₁H₁₇BrF₃NO₂

MW:332.157393217087

CID:5107428

Update Time:2026-03-03

tert-butyl (2S,4S)-2-(bromomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Pyrrolidinecarboxylic acid, 2-(bromomethyl)-4-(trifluoromethyl)-, 1,1-dimethylethyl ester, (2S,4S)-
- tert-butyl (2S,4S)-2-(bromomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate
- Inchi： 1S/C11H17BrF3NO2/c1-10(2,3)18-9(17)16-6-7(11(13,14)15)4-8(16)5-12/h7-8H,4-6H2,1-3H3/t7-,8-/m0/s1
- InChI Key： XBLBLVAIYXPQJB-YUMQZZPRSA-N
- SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](C(F)(F)F)C[C@H]1CBr

tert-butyl (2S,4S)-2-(bromomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9801-100MG	tert-butyl (2S,4S)-2-(bromomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate	2306244-76-6	95%	100MG	￥ 3,201.00	2023-03-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9801-250MG	tert-butyl (2S,4S)-2-(bromomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate	2306244-76-6	95%	250MG	￥ 5,121.00	2023-03-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9801-500MG	tert-butyl (2S,4S)-2-(bromomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate	2306244-76-6	95%	500MG	￥ 8,540.00	2023-03-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9801-1G	tert-butyl (2S,4S)-2-(bromomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate	2306244-76-6	95%	1g	￥ 12,804.00	2023-03-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9801-5G	tert-butyl (2S,4S)-2-(bromomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate	2306244-76-6	95%	5g	￥ 38,412.00	2023-03-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9801-100mg	tert-butyl (2S,4S)-2-(bromomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate	2306244-76-6	95%	100mg	￥3201.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9801-250mg	tert-butyl (2S,4S)-2-(bromomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate	2306244-76-6	95%	250mg	￥5121.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9801-500mg	tert-butyl (2S,4S)-2-(bromomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate	2306244-76-6	95%	500mg	￥8540.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9801-1g	tert-butyl (2S,4S)-2-(bromomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate	2306244-76-6	95%	1g	￥12804.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9801-100.0mg	tert-butyl (2S,4S)-2-(bromomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate	2306244-76-6	95%	100.0mg	￥3201.0000	2025-04-11